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Compound of Interest

Compound Name: Vinglycinate sulfate

Cat. No.: B1260496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vinglycinate sulfate is a semi-synthetic derivative of vinblastine, a naturally occurring vinca

alkaloid isolated from the Madagascar periwinkle (Catharanthus roseus). As a member of the

vinca alkaloid family of chemotherapeutic agents, vinglycinate sulfate exhibits antineoplastic

properties by interfering with microtubule dynamics, a critical process for cell division. This

technical guide provides a comprehensive overview of the chemical structure and synthetic

approaches for vinglycinate sulfate, intended to support researchers and professionals in the

fields of medicinal chemistry and drug development.

Chemical Structure and Properties
Vinglycinate is structurally characterized as the 4-O-deacetyl-4-(N,N-dimethylglycinate) ester of

vinblastine. The sulfate salt form enhances its solubility for pharmaceutical applications.

Table 1: Chemical and Physical Properties of Vinglycinate Sulfate
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Property Value

Molecular Formula 2C₄₈H₆₃N₅O₉ · 3H₂O₄S

Molecular Weight 2002.33 g/mol

IUPAC Name

methyl (2β,3β,4β,5α,12β,19α)-4-

((dimethylglycyl)oxy)-3-ethyl-3,4-dihydro-5-

hydroxy-8-methoxy-6-methyl-12-

((2R,4S,6S,8S)-4-ethyl-4,5,6,7,8,9-hexahydro-8-

(methoxycarbonyl)-2,6-methano-2H-

azecino[4,3-b]indol-8-yl)aspidospermidine-3-

carboxylate;tris(sulfuric acid)
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Active Moiety Vinglycinate

Synthesis of Vinglycinate Sulfate
While specific, proprietary synthesis protocols for vinglycinate sulfate are not extensively

detailed in publicly available literature, a general synthetic strategy can be inferred from the

known chemistry of vinblastine and its derivatives. The synthesis of vinglycinate from

vinblastine is a key transformation.

General Synthetic Approach: Esterification of
Vinblastine
The synthesis of vinglycinate would logically proceed through the selective esterification of the

C4-hydroxyl group of the vindoline moiety within the vinblastine structure with N,N-

dimethylglycine.
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Experimental Protocol: Synthesis of Vinglycinate from Vinblastine (General Procedure)

Protection of Reactive Groups (Optional): Depending on the chosen synthetic route, other

reactive functional groups within the vinblastine molecule, such as the hydroxyl group on the

catharanthine portion, may need to be protected to ensure selective esterification at the

desired C4 position.

Activation of N,N-dimethylglycine: The carboxylic acid of N,N-dimethylglycine is activated to

facilitate the esterification reaction. This can be achieved using standard coupling agents

such as dicyclohexylcarbodiimide (DCC) or by converting the carboxylic acid to a more

reactive acyl halide or anhydride.

Esterification Reaction: Vinblastine is reacted with the activated N,N-dimethylglycine in a

suitable aprotic solvent (e.g., dichloromethane, dimethylformamide). The reaction is typically

carried out in the presence of a base (e.g., triethylamine, pyridine) to neutralize any acid

generated during the reaction. The reaction progress is monitored by an appropriate

analytical technique, such as thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC).

Deprotection (if applicable): If protecting groups were used, they are removed under

appropriate conditions that do not affect the newly formed ester linkage.

Purification of Vinglycinate: The crude vinglycinate is purified using chromatographic

techniques, such as column chromatography on silica gel or preparative HPLC, to yield the

pure product.

Salt Formation: The purified vinglycinate free base is dissolved in a suitable solvent (e.g.,

ethanol) and treated with a stoichiometric amount of sulfuric acid to form the vinglycinate
sulfate salt. The salt is then isolated by precipitation and filtration, followed by drying under

vacuum.

Mechanism of Action: Inhibition of Microtubule
Polymerization
Vinglycinate sulfate, like other vinca alkaloids, exerts its cytotoxic effects by disrupting the

dynamic process of microtubule assembly and disassembly. Microtubules are essential

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1260496?utm_src=pdf-body
https://www.benchchem.com/product/b1260496?utm_src=pdf-body
https://www.benchchem.com/product/b1260496?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


components of the cytoskeleton and the mitotic spindle, which is necessary for chromosome

segregation during cell division.

Vinca alkaloids bind to β-tubulin subunits, preventing their polymerization into microtubules.

This disruption of microtubule dynamics leads to the arrest of cells in the metaphase of mitosis,

ultimately inducing apoptosis (programmed cell death).[1][2]
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Mechanism of action of Vinglycinate.

Conclusion
Vinglycinate sulfate represents a significant modification of the natural product vinblastine,

with the aim of improving its therapeutic index. Understanding its chemical structure and

potential synthetic routes is crucial for the development of novel analogs and drug delivery

systems. The primary mechanism of action, shared with other vinca alkaloids, involves the
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disruption of microtubule dynamics, leading to mitotic arrest and apoptosis in rapidly dividing

cancer cells. Further research into the specific synthesis and biological activity of vinglycinate
sulfate will continue to be of high interest to the cancer research and drug development

communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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